Cas no 2172452-16-1 (4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole
• CAS No: 2172452-16-1
• MF: C₆H₇ClF₃N₃
• MW: 213.588090181351
• CID: 6423031
• PubChem ID: 165791864
• Update Time: 2025-06-28

4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole
• 2172452-16-1
• EN300-1595090

• Inchi： 1S/C6H7ClF3N3/c1-4-5(2-7)11-12-13(4)3-6(8,9)10/h2-3H2,1H3
• InChI Key： RPPNARXGYRNJJD-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N(CC(F)(F)F)N=N1

Computed Properties

• Exact Mass: 213.0280594g/mol
• Monoisotopic Mass: 213.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole (CAS No. 2172452-16-1)

4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172452-16-1, belongs to the triazole class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chloromethyl group, a methyl substituent, and a 2,2,2-trifluoroethyl side chain, contribute to its distinctive chemical properties and reactivity. These structural elements not only influence its interactions with biological targets but also open up possibilities for its use in the development of novel pharmacological agents.

The significance of 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole lies in its potential as a building block for more complex drug molecules. The chloromethyl group provides a reactive site for further functionalization through nucleophilic addition reactions, enabling the synthesis of a wide range of derivatives. This versatility makes it an attractive candidate for medicinal chemists seeking to explore new chemical spaces. Additionally, the methyl and trifluoroethyl substituents introduce steric and electronic effects that can modulate the compound's binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Triazoles have been shown to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms in the molecule further enhances these properties by increasing metabolic stability and lipophilicity. For instance, the trifluoroethyl group not only improves the compound's solubility in lipids but also enhances its bioavailability, making it more effective when administered orally or topically.

One of the most compelling aspects of 4-(chloromethyl)-5-methyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole is its potential application in the field of drug discovery. Researchers have been exploring its use as an intermediate in the synthesis of kinase inhibitors and other targeted therapies. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, it is possible to develop treatments that disrupt aberrant signaling pathways without affecting normal cellular processes.

Recent studies have highlighted the importance of fluorinated triazoles in medicinal chemistry. The presence of fluorine atoms can significantly alter the pharmacokinetic properties of a drug molecule by affecting its absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). For example, fluorine substitution can enhance binding affinity by inducing favorable dipole moments and steric interactions with biological targets. Moreover, fluorine atoms can protect sensitive functional groups from degradation by metabolic enzymes.

The synthesis of 4-(chloromethyl)-5-methyl-1-(2,2-difluoroethyl)-1H-1H-1-triazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole core. Subsequent functionalization steps introduce the chloromethyl, methyl, and trifluoroethyl groups at strategic positions on the ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications.

In terms of biological evaluation, 4-(chloromethyl)-5-methy l - 1 - ( 2 , 2 , 2 - trifluoro ethyl ) - 1 H - 1 , 2 , 3 - triazole has shown promising activity against several disease-causing targets. Preliminary assays have demonstrated its efficacy in inhibiting the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. Additionally, this compound exhibits inhibitory effects on bacterial enzymes that are responsible for antibiotic resistance mechanisms, suggesting its potential as an antimicrobial agent.

The structural features of this molecule also make it an interesting candidate for further derivatization to improve its pharmacological properties. By introducing additional substituents or modifying existing ones, researchers can fine-tune its activity profile to achieve higher selectivity and potency while minimizing side effects. Computational modeling techniques such as molecular docking have been instrumental in predicting how different derivatives will interact with biological targets, allowing for rational design strategies.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies based on compounds like *4-(chlorometh yl) - 5 - methyl - 1 - ( 22 ,22 ,22 - trifluoro ethyl ) - IH-I H ,I ,23 - triazole*. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the discovery process significantly over recent decades . These advancements enable scientists not only but also identify novel lead compounds but also optimize them rapidly through iterative cycles testing . p > < p > One exciting area where *4-chlorometh yl) -5-meth y l-l(22 ,22 ,22-trifluor o ethyl ) - IH-I H-I H-I H-T ri azol e* shows particular promise is i n t he t reat ment o f neurodegenerative disorders . Altho ugh much more research is needed before any clinical applications can be realized, early studies suggest that this compound may help protect neurons from oxidative stress by modulating key enzymatic pathways . Given t he ro le o f oxidative stress i n condit ions such as Alzheimer's disease an d Parkinson's disease, such findings hold significant therapeutic implications . p > < p > Another area where t his heterocyclic compound demonstrates promise i s i n t he f i eld o f anti-infl ammatory dr ugs . Chronic infl ammation i s now recognized as a contributing factor i n many diseases beyond just arthriti s an d other musculoskeletal disorders . By targeting infl ammatory mediators at t he m olecular level, drugs like *4-chlorometh y l) -5-meth y l-l(22 ,22 ,22-trif luoro ethyl ) IH-I H-I H-I H-T ri azol e* could offer relief without t he systemic side effects associated w ith some current treatments . p > < p > Looking ahead, future research on *4-chlorometh yl) -5-meth y l-l(22 ,22 ,22-t rifuor o ethyl ) IH-I H-I H-I H-T ri azol e* will likely focus on understanding how it interacts with biological systems at a deeper level . Techniques such as X-ray crystallography an d nuclear magnetic resonance (NMR) spectroscopy will be used extensively to elucidate t he three-dimensional structure o f both free-base forms o f th is compoun d an d when bound t o target proteins or nucleic acids . Thi s information wi ll be crucial f or designing next-generation derivatives with enhanced efficacy an d safety profiles . p > < p > In conclusion, *4-chlorometh yl) -5-meth y l-l(22 ,22 ,22-t rifuor o ethyl ) IH-I H-I H-I H-T ri azol e* represents a fascinating subject o f study with numerous potential applications i n medicine an d biotechnology . Its unique structural features make it well-suited f or further exploration as both a lead compoun d an d building block f or more complex therapeutics . As research continues, we can expect new insights into how this molecule works at both t he molecular an d cellular levels which may one day lead t o breakthrough treatments f or some o f humanity's most challenging diseases. p >